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Compound of Interest

Compound Name: SJ1008030

Cat. No.: B12409258 Get Quote

Application Notes and Protocols for SJ1008030
For Researchers, Scientists, and Drug Development Professionals

Introduction
SJ1008030 is a potent and selective Janus kinase 2 (JAK2) degrader, functioning as a

Proteolysis Targeting Chimera (PROTAC). PROTACs are bifunctional molecules that induce the

degradation of a target protein by hijacking the ubiquitin-proteasome system.[1][2] SJ1008030
has demonstrated antileukemic efficacy in acute lymphoblastic leukemia (ALL) cell lines and

induces dose-dependent degradation of JAK2. These application notes provide detailed

protocols for the solubilization of SJ1008030 and the preparation of stock solutions for in vitro

research.

Data Presentation
Physicochemical Properties

Property Value Source

Molecular Weight 987.97 g/mol (as TFA salt)

Formula C42H43N13O7S.CF3CO2H

Purity ≥98% (HPLC)

CAS Number 2863634-97-1
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Solubility Data
SJ1008030 is soluble in dimethyl sulfoxide (DMSO). It is important to use freshly opened,

anhydrous DMSO as the compound is hygroscopic, and the presence of water can significantly

impact solubility.[3]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 49.4 50

DMSO 125 126.52
Requires sonication.

[3][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SJ1008030. Adjust the

volumes and mass accordingly for different desired concentrations.

Materials:

SJ1008030 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.medchemexpress.com/sj1008030-tfa.html
https://www.medchemexpress.com/sj1008030-tfa.html
https://www.glpbio.com/sj1008030-tfa.html
https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Allow the vial of SJ1008030 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SJ1008030 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.988 mg of SJ1008030 (based on a molecular weight of 987.97 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

SJ1008030 powder. For 1 mg of SJ1008030, to make a 10 mM solution, add 0.1012 mL of

DMSO.[3]

Dissolution:

Vortex the solution vigorously for 1-2 minutes to aid in dissolution.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[3][4] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[3]

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[3][5] Ensure the tubes are tightly sealed

to prevent solvent evaporation and moisture absorption.

Stock Solution Preparation Table
The following table provides the required volume of DMSO to prepare stock solutions of various

concentrations from a given mass of SJ1008030.
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Desired Concentration Mass of SJ1008030 Volume of DMSO to Add

1 mM 1 mg 1.0122 mL

5 mM 1 mg 0.2024 mL

10 mM 1 mg 0.1012 mL

1 mM 5 mg 5.0609 mL

5 mM 5 mg 1.0122 mL

10 mM 5 mg 0.5061 mL

1 mM 10 mg 10.1219 mL

5 mM 10 mg 2.0244 mL

10 mM 10 mg 1.0122 mL

Table adapted from MedchemExpress and GlpBio product information.[3][4]

Visualizations
SJ1008030 Mechanism of Action: JAK2 Degradation
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Caption: Mechanism of SJ1008030-induced JAK2 protein degradation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12409258?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for the preparation of an SJ1008030 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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